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Compound of Interest

Compound Name: Alcophosphamide-d4

Cat. No.: B15145232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Alcophosphamide-d4, a deuterated analog of a cyclophosphamide metabolite. Due to the

limited availability of a specific safety data sheet (SDS) for Alcophosphamide-d4, this

document synthesizes information from the SDS of the closely related and structurally similar

compounds, Cyclophosphamide-d4 and Alcophosphamide. Deuterated compounds generally

exhibit similar toxicological profiles to their non-deuterated counterparts. Therefore, the

handling precautions and safety data for Cyclophosphamide-d4 and Alcophosphamide are

considered highly relevant and applicable to Alcophosphamide-d4.

Compound Identification and Properties
Alcophosphamide-d4 is a deuterated form of Alcophosphamide, a metabolite of the widely

used antineoplastic agent, Cyclophosphamide. It is primarily utilized as a stable isotope-labeled

internal standard in bioanalytical assays for pharmacokinetic and metabolic studies.

Table 1: Physical and Chemical Properties
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Property Value Reference

Chemical Name Alcophosphamide-d4 [1][2]

Synonyms Hydroxyphosphamide-d4 [3]

CAS Number 1794817-39-2 [1]

Molecular Formula C₇H₁₃D₄Cl₂N₂O₃P [1]

Molecular Weight 283.13 g/mol [1]

Appearance White solid [4]

Storage Temperature 2-8°C [1]

Hazard Identification and Classification
Alcophosphamide-d4 is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin contact.[5] Based on data for analogous compounds, it is

considered highly toxic and carcinogenic.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[6]

Germ Cell Mutagenicity 1A
H340: May cause genetic

defects[6]

Carcinogenicity 1A / 1B H350: May cause cancer[5][6]

Reproductive Toxicity 1A
H360: May damage fertility or

the unborn child[6]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[3]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[3]
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Hazard Pictograms:

alt text

alt text

Signal Word: Danger [4][6]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling Alcophosphamide-d4 to

minimize exposure risk.

Engineering Controls
Work with this compound must be conducted in a designated area, such as a certified

chemical fume hood or a biological safety cabinet, to ensure adequate ventilation and

containment. [3]* An eyewash station and safety shower must be readily accessible in the

immediate work area. [3]

Personal Protective Equipment (PPE)
Hand Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). [3]* Eye

Protection: Use chemical safety goggles with side shields. [3]* Skin and Body Protection: A

lab coat or other protective clothing is required. Ensure that skin is not exposed. [3]*

Respiratory Protection: For operations that may generate dust or aerosols, a suitable

respirator should be used. [4]

Handling Procedures
Avoid the formation of dust and aerosols. [3]* Do not eat, drink, or smoke in the laboratory

area where this compound is handled. [3]* Wash hands thoroughly after handling. [3]* Obtain

special instructions before use and do not handle until all safety precautions have been read

and understood. The following diagram illustrates the standard workflow for safely handling

Alcophosphamide-d4 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15145232?utm_src=pdf-body-img
https://www.benchchem.com/product/b15145232?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Alcophosphamide-d4 [myskinrecipes.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Alcophosphamide|MSDS [dcchemicals.com]

4. pharmacopoeia.com [pharmacopoeia.com]

5. researchgate.net [researchgate.net]

6. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Technical Guide: Safe Handling and Properties of
Alcophosphamide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145232#alcophosphamide-d4-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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